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Compound of Interest

Compound Name:
2-(1-Hydroxycyclohexyl)-2-(4-

methoxyphenyl)acetonitrile

Cat. No.: B017164 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol is a pivotal chemical intermediate, primarily

recognized for its critical role in the synthesis of Venlafaxine, a widely prescribed serotonin-

norepinephrine reuptake inhibitor (SNRI) used for the treatment of major depressive disorder,

anxiety, and panic disorders.[1][2] Its chemical structure, featuring a nitrile group and a tertiary

alcohol on a cyclohexyl ring attached to a methoxyphenyl group, makes it a versatile precursor

for the construction of the Venlafaxine molecule.[3][4][5][6] The efficient conversion of this

intermediate to subsequent products is a key focus in the commercial production of

Venlafaxine, with various synthetic strategies developed to optimize yield, purity, and cost-

effectiveness.[1][7][8]
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Property Value Reference

CAS Number 93413-76-4 [3][4][5]

Molecular Formula C15H19NO2 [3][4][5]

Molecular Weight 245.32 g/mol [3][4][5]

Appearance
White or off-white powder or

crystalline powder
[4]

Melting Point 122-124 °C [4]

Solubility

Very soluble in N,N-

Dimethylformamide, Soluble in

methanol, Sparingly soluble in

glacial acetic acid, Very slightly

soluble in chloroform,

Practically insoluble in water.

[4]

Application in Pharmaceutical Synthesis: The
Venlafaxine Pathway
The primary application of 1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol is as a key

intermediate in the multi-step synthesis of Venlafaxine. The synthetic route generally involves

the reduction of the nitrile group to a primary amine, followed by N,N-dimethylation.
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Starting Materials

4-Methoxyphenyl
acetonitrile

1-[Cyano(4-methoxyphenyl)
methyl]cyclohexanol

Condensation

Cyclohexanone

1-[2-Amino-1-(4-methoxy
phenyl)ethyl]cyclohexanol

Reduction of Nitrile VenlafaxineN,N-Dimethylation
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Reaction Setup

Hydrogenation

Work-up and Isolation

Charge autoclave with:
- 1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol (60 g)

- Acetic acid (350 mL)
- 10% Palladium on charcoal (1.8 g)

Hydrogenate at 10-15 kg/cm² pressure
and 50-55°C until starting material disappears (TLC).

Filter the catalyst.

Evaporate the filtrate under reduced pressure.

Add o-xylene and remove traces of
acetic acid azeotropically.

Dissolve the residue in isopropyl alcohol.

Acidify with isopropyl alcohol hydrochloride to pH ~2.

Filter, wash, and dry the precipitated solid.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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